1-methyl-{N}-propyl-1{H}-pyrazolo[3,4-{d}]pyrimidin-4-amine

• IUPAC Name: 1-methyl-N-propylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C9H13N5/c1-3-4-10-8-7-5-13-14(2)9(7)12-6-11-8/h5-6H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key: JPVMCSXKFPMWDB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC=N1)C
• Molecular Formula: C9H13N5
• DSSTOX Substance ID: DTXSID60902854
• Molecular Weight: 191.23 g/mol
• CAS RN: 116035-75-7

Description

1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound with the CAS Number: 116035-75-7. Its molecular weight is 191.24.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H13N5/c1-3-4-10-8-7-5-13-14(2)9(7)12-6-11-8/h5-6H,3-4H2,1-2H3,(H,10,11,12).

Physical And Chemical Properties Analysis

The molecular weight of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is 191.24.

Scientific Research Applications

Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold

Pyrazolo[1,5-a]pyrimidine scaffolds are crucial heterocycles in drug discovery, exhibiting a wide range of medicinal properties, including anticancer, CNS agents, anti-infectious, anti-inflammatory activities, CRF1 antagonists, and radio diagnostics. These compounds' structure-activity relationship (SAR) studies have been extensively explored, highlighting their potential as drug-like candidates for various disease targets. The synthetic strategies employed for these derivatives are significant for developing potential drug candidates, underscoring the medicinal chemists' opportunities to leverage this privileged scaffold further (Cherukupalli et al., 2017).

Importance of Hybrid Catalysts in Synthesis

The synthesis of 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones) using hybrid catalysts illustrates the broad applicability of pyranopyrimidine cores in the medicinal and pharmaceutical industries. This review details synthetic pathways for developing substituted derivatives through one-pot multicomponent reactions, highlighting the role of organocatalysts, metal catalysts, ionic liquid catalysts, and nanocatalysts. The focus on hybrid catalysts for synthesizing pyrano[2,3-d]pyrimidine scaffolds points to a significant area of research for developing lead molecules (Parmar et al., 2023).

Medicinal Attributes of Pyrazolo[3,4-d]pyrimidines

Pyrazolopyrimidines, structurally similar to purines, have been assessed for their therapeutic significance, demonstrating roles in various disease conditions due to their adenosine antagonistic properties. This review encompasses the synthesis and medicinal aspects, including structure-activity relationships, of pyrazolo[3,4-d]pyrimidines, revealing their medicinal significance in the central nervous system, cardiovascular system, cancer, inflammation, etc. (Chauhan & Kumar, 2013).

Green Multi-Component Synthesis of Fused Heterocyclic Derivatives

The review on green multi-component synthesis of fused heterocyclic derivatives, including pyrazolo-pyrimidine, highlights an eco-friendly approach for synthesizing complex molecules. This method emphasizes atom economy and higher selectivity, suggesting that creativity and choice of reactants can significantly contribute to developing potent antimicrobial motifs and advancing in medicinal chemistry (Dhanalakshmi et al., 2021).

Mechanism of Action

Target of Action

The primary target of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, and thus inhibiting the kinase activity of CDK2 . This results in the disruption of cell cycle progression and induction of apoptosis within cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase . This leads to cell cycle arrest and induces apoptosis, thereby inhibiting the growth of cancer cells .

Result of Action

The result of the action of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is the significant inhibition of the growth of examined cell lines . Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116, and moderate activity against HepG-2 .

Action Environment

The action, efficacy, and stability of 1-methyl-N-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can be influenced by various environmental factors. For instance, storage conditions can affect the stability of the compound . It is recommended to keep the compound in a dark place under an inert atmosphere